2-({5-[2-(4-fluorobenzoyl)carbonohydrazonoyl]-2-methoxybenzyl}oxy)benzamide

• IUPAC Name: 2-[[5-[(Z)-[(4-fluorobenzoyl)hydrazinylidene]methyl]-2-methoxyphenyl]methoxy]benzamide
• InChI: InChI=1S/C23H20FN3O4/c1-30-20-11-6-15(13-26-27-23(29)16-7-9-18(24)10-8-16)12-17(20)14-31-21-5-3-2-4-19(21)22(25)28/h2-13H,14H2,1H3,(H2,25,28)(H,27,29)/b26-13-
• InChI Key: HLIJYLJTMUZUET-ZMFRSBBQSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NNC(=O)C2=CC=C(C=C2)F)COC3=CC=CC=C3C(=O)N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N\NC(=O)C2=CC=C(C=C2)F)COC3=CC=CC=C3C(=O)N
• Molecular Formula: C23H20FN3O4
• Molecular Weight: 421.4 g/mol

Description

2-({5-[2-(4-fluorobenzoyl)carbonohydrazonoyl]-2-methoxybenzyl}oxy)benzamide is a synthetic compound that has been extensively studied for its potential use in scientific research. It is a member of the benzamide family of compounds and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

2-({5-[2-(4-fluorobenzoyl)carbonohydrazonoyl]-2-methoxybenzyl}oxy)benzamide has been studied for its potential use in a variety of scientific research applications. One area of research is cancer treatment, as the compound has been shown to inhibit the growth of cancer cells in vitro. It has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models. Additionally, the compound has been studied for its potential use in treating neurological disorders, as it has been shown to have neuroprotective effects in animal models.

Mechanism of Action

The mechanism of action of 2-({5-[2-(4-fluorobenzoyl)carbonohydrazonoyl]-2-methoxybenzyl}oxy)benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways in cells. Specifically, the compound has been shown to inhibit the activity of the protein kinase CK2, which is involved in a variety of cellular processes. It has also been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and cancer.
Biochemical and Physiological Effects:
2-({5-[2-(4-fluorobenzoyl)carbonohydrazonoyl]-2-methoxybenzyl}oxy)benzamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that the compound inhibits the growth of cancer cells, reduces inflammation, and has neuroprotective effects. Additionally, the compound has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-({5-[2-(4-fluorobenzoyl)carbonohydrazonoyl]-2-methoxybenzyl}oxy)benzamide in lab experiments is its specificity. The compound has been shown to selectively inhibit the activity of certain enzymes and signaling pathways, which makes it a useful tool for studying these processes. However, a limitation of using the compound is that its mechanism of action is not fully understood, which makes it difficult to interpret some of the results obtained from experiments.

Future Directions

There are several future directions for research on 2-({5-[2-(4-fluorobenzoyl)carbonohydrazonoyl]-2-methoxybenzyl}oxy)benzamide. One area of research is to further elucidate the compound's mechanism of action, which will help to better understand its biochemical and physiological effects. Additionally, the compound could be further studied for its potential use in cancer treatment, anti-inflammatory therapy, and neuroprotection. Finally, the compound could be modified to improve its specificity and potency, which would make it an even more useful tool for studying cellular processes.

Synthesis Methods

2-({5-[2-(4-fluorobenzoyl)carbonohydrazonoyl]-2-methoxybenzyl}oxy)benzamide is synthesized through a multi-step process. The starting material is 4-fluorobenzoyl chloride, which is reacted with 2-methoxybenzylamine to form 2-(4-fluorobenzoyl)-2-methoxybenzylamine. This intermediate is then reacted with carbonohydrazide to form 2-(4-fluorobenzoyl)-2-methoxy-N'-[5-(2-methoxybenzyl)oxypyridin-2-ylidene]hydrazinecarboxamide. Finally, this compound is reacted with benzoyl chloride to form 2-({5-[2-(4-fluorobenzoyl)carbonohydrazonoyl]-2-methoxybenzyl}oxy)benzamide.